Cas no 623583-08-4 ([(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride)

• Product Name: [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride
• CAS No: 623583-08-4
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD12022660
• CID: 3166484
• PubChem ID: 67295474
• Update Time: 2025-05-24

[(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride
• YZA58308
• ((2S,4S)-4-Fluoropyrrolidin-2-yl)methanolhydrochloride
• EN300-244659
• SCHEMBL2148704
• 2S,4S)-4-Fluoropyrrolidin-2-Yl)Methanol Hydrochloride
• [(2S,4S)-4-Fluoropyrrolidin-2-Yl]Methanol Hydrochloride
• 623583-08-4
• AKOS027255300
• ((2S,4S)-4-Fluoropyrrolidin-2-yl)methanol HCl
• ((2S,4S)-4-Fluoropyrrolidin-2-yl)methanol hydrochloride
• 2-Pyrrolidinemethanol, 4-fluoro-, hydrochloride, (2S,4S)-
• MFCD12022660
• AS-39653
• 823-137-5

• MDL： MFCD12022660
• Inchi： 1S/C5H10FNO.ClH/c6-4-1-5(3-8)7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m0./s1
• InChI Key： MCSMAEKVMQAPIQ-FHAQVOQBSA-N
• SMILES： Cl.F[C@@H]1CN[C@H](CO)C1

Computed Properties

• Exact Mass: 155.0513198g/mol
• Monoisotopic Mass: 155.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride

Comprehensive Overview of [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride (CAS No. 623583-08-4)

The compound [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride (CAS No. 623583-08-4) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The 4-fluoropyrrolidine scaffold is particularly notable for its role in modulating drug potency and selectivity, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms such as "fluorinated pyrrolidine synthesis", "chiral building blocks for drug discovery", and "CAS 623583-08-4 applications", reflecting the compound's relevance in modern medicinal chemistry. Its hydrochloride salt form further improves solubility, a critical factor in formulation development.

The stereospecificity of this compound (2S,4S configuration) is crucial for its biological interactions, as enantiopure intermediates are increasingly sought after in asymmetric synthesis. Pharmaceutical companies exploring GPCR-targeted drugs or kinase inhibitors often evaluate this scaffold due to its ability to influence binding affinity. Analytical techniques like HPLC and chiral separation methods are essential for quality control during its production.

From a synthetic chemistry perspective, the hydroxymethyl group at the 2-position offers versatile derivatization opportunities, enabling the creation of diverse molecular architectures. This aligns with industry needs for fragment-based drug design and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in drug development. The compound's stability under various pH conditions makes it suitable for peptide mimetics and bioconjugation strategies.

Environmental and safety considerations for handling [(2S,4S)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride follow standard laboratory protocols for fluoroorganic compounds. While not classified as hazardous, proper PPE and ventilation are recommended during manipulation. The compound's growing importance is evidenced by its inclusion in several pharmaceutical patents and its mention in medicinal chemistry literature discussing fluorine's role in modern therapeutics.

As the pharmaceutical industry continues to explore fluorine-containing bioactive molecules, compounds like CAS 623583-08-4 will remain pivotal in discovery pipelines. Its combination of stereochemical purity, functional group versatility, and improved pharmacokinetic properties exemplifies the current paradigm shift toward rationally designed molecular entities. Future research directions may explore its utility in antibody-drug conjugates or as a scaffold for allosteric modulator development.